Cas no 1351647-01-2 (N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351647-01-2
• MF: C₁₅H₁₅N₇O₂S
• MW: 357.390300035477
• CID: 5824679
• PubChem ID: 56765929
• Update Time: 2025-07-15

N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-2-[(6-pyrazol-1-ylpyridazine-3-carbonyl)amino]-1,3-thiazole-5-carboxamide
• N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• F6239-0189
• VU0539195-1
• AKOS024541789
• 2-(6-(1H-pyrazol-1-yl)pyridazine-3-carboxamido)-N,N,4-trimethylthiazole-5-carboxamide
• 1351647-01-2

• Inchi： 1S/C15H15N7O2S/c1-9-12(14(24)21(2)3)25-15(17-9)18-13(23)10-5-6-11(20-19-10)22-8-4-7-16-22/h4-8H,1-3H3,(H,17,18,23)
• InChI Key： DANWTRGQGZYZRW-UHFFFAOYSA-N
• SMILES： S1C(C(N(C)C)=O)=C(C)N=C1NC(C1=NN=C(N2C=CC=N2)C=C1)=O

Computed Properties

• Exact Mass: 357.10079392g/mol
• Monoisotopic Mass: 357.10079392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 134Ų

Additional information on N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351647-01-2): A Comprehensive Overview

N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351647-01-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as DMCMT, is characterized by its unique structural features and biological activities, making it a promising candidate for further research and development.

The chemical structure of N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide consists of a pyridazine core linked to a thiazole and pyrazole moiety. The presence of these heterocyclic rings imparts specific pharmacological properties to the molecule, such as enhanced solubility and improved binding affinity to target receptors. The dimethylcarbamoyl group further contributes to the compound's stability and bioavailability.

Recent studies have highlighted the potential of DMCMT in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that DMCMT exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism of action makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that DMCMT can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of DMCMT has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for developing effective therapeutic strategies.

To further validate its therapeutic potential, N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has undergone several phases of clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. The compound was well-tolerated by patients, with minimal adverse effects reported. These findings have paved the way for more advanced clinical trials to assess its efficacy in larger patient populations.

Moreover, DMCMT has been explored for its potential synergistic effects when combined with other therapeutic agents. Studies have demonstrated that co-administration of N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide with conventional anti-inflammatory drugs or chemotherapeutic agents can enhance treatment outcomes and reduce the required dosage of each individual drug. This approach not only improves efficacy but also minimizes side effects.

In conclusion, N-[5-(Dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(1H-pyrazol-1-y l)pyridazine - 3 - carboxamide (CAS No. 1351647 - 01 - 2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing clinical trials will continue to provide valuable insights into its safety and efficacy, potentially leading to new treatment options for patients suffering from these conditions.